Cas no 1797184-17-8 (3-(2-bromophenyl)-N-[2-(2-fluorophenyl)-2-methoxypropyl]propanamide)

• Product Name: 3-(2-bromophenyl)-N-[2-(2-fluorophenyl)-2-methoxypropyl]propanamide
• CAS No: 1797184-17-8
• MF: C₁₉H₂₁BrFNO₂
• MW: 394.277948141098
• CID: 5933686
• PubChem ID: 71810655
• Update Time: 2025-11-05

3-(2-bromophenyl)-N-[2-(2-fluorophenyl)-2-methoxypropyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromophenyl)-N-[2-(2-fluorophenyl)-2-methoxypropyl]propanamide
• 1797184-17-8
• AKOS024568603
• 3-(2-bromophenyl)-N-(2-(2-fluorophenyl)-2-methoxypropyl)propanamide
• F6452-0237

• Inchi： 1S/C19H21BrFNO2/c1-19(24-2,15-8-4-6-10-17(15)21)13-22-18(23)12-11-14-7-3-5-9-16(14)20/h3-10H,11-13H2,1-2H3,(H,22,23)
• InChI Key： ATZVACHTVAHUME-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CC=C1F)(OC)C)(=O)CCC1=CC=CC=C1Br

Computed Properties

• Exact Mass: 393.07397g/mol
• Monoisotopic Mass: 393.07397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-(2-bromophenyl)-N-[2-(2-fluorophenyl)-2-methoxypropyl]propanamide

3-(2-Bromophenyl)-N-[2-(2-Fluorophenyl)-2-Methoxypropyl]Propanamide: A Comprehensive Overview

The compound with CAS No. 1797184-17-8, known as 3-(2-bromophenyl)-N-[2-(2-fluorophenyl)-2-methoxypropyl]propanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a bromophenyl group, a fluorophenyl group, and a methoxypropyl chain, making it a versatile building block for various applications.

3-(2-Bromophenyl) is a key structural component of this molecule, contributing to its aromatic stability and reactivity. The bromine atom at the ortho position of the phenyl ring enhances the molecule's ability to undergo nucleophilic aromatic substitution reactions, a property that has been extensively exploited in drug design. Recent studies have demonstrated that this moiety can be effectively utilized in the synthesis of bioactive compounds targeting specific receptor systems.

The N-[2-(2-fluorophenyl)-2-methoxypropyl] group introduces additional functionality to the molecule. The fluorine atom at the ortho position of the phenyl ring imparts electronic effects that can modulate the compound's pharmacokinetic properties, such as absorption and metabolism. The methoxy group attached to the propyl chain further enhances solubility and bioavailability, making this compound suitable for pharmaceutical applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(2-bromophenyl)-N-[2-(2-fluorophenyl)-2-methoxypropyl]propanamide using microwave-assisted techniques. These methods not only improve reaction yields but also reduce reaction times, making large-scale production more feasible. Researchers have also explored the use of this compound as a precursor for more complex molecules, leveraging its structural flexibility.

In terms of applications, this compound has shown promise in the development of novel therapeutic agents. For instance, studies have indicated that it can serve as a lead compound in anti-cancer drug discovery due to its ability to inhibit specific kinase enzymes. Additionally, its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced materials for flexible displays and sensors.

From an environmental perspective, the synthesis and application of 3-(2-bromophenyl)-N-[2-(2-fluorophenyl)-2-methoxypropyl]propanamide have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, ensuring that waste generation and energy consumption are kept to a minimum. This aligns with global efforts to promote sustainable chemical practices.

Looking ahead, ongoing research is focused on expanding the functionalization possibilities of this compound. By incorporating additional substituents or modifying existing groups, scientists aim to unlock new functionalities and applications. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical solutions.

In conclusion, 3-(2-bromophenyl)-N-[2-(2-fluorophenyl)-2-methoxypropyl]propanamide represents a significant advancement in modern organic chemistry. Its unique structure, combined with cutting-edge synthetic methods and diverse applications, positions it as a valuable tool for researchers across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in both scientific innovation and industrial development.